[(2S,3S,4R,5R)-2-methyl-5-(2-methylbutanoyloxy)-6-[[(3R,4S,5R,6R,8R,10S,22S,23R,24R,26R)-4,5,23-trihydroxy-24-(hydroxymethyl)-6-methyl-20-oxo-10-pentyl-2,7,9,21,25-pentaoxatricyclo[20.3.1.03,8]hexacosan-26-yl]oxy]-4-[(3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl] 2-methylbutanoate

• Molecular Formula: C50H86O21
• Molecular Weight: 1023.2 g/mol
• IUPAC Name: [(2S,3S,4R,5R)-2-methyl-5-(2-methylbutanoyloxy)-6-[[(3R,4S,5R,6R,8R,10S,22S,23R,24R,26R)-4,5,23-trihydroxy-24-(hydroxymethyl)-6-methyl-20-oxo-10-pentyl-2,7,9,21,25-pentaoxatricyclo[20.3.1.03,8]hexacosan-26-yl]oxy]-4-[(3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl] 2-methylbutanoate
• InChI: InChI=1S/C50H86O21/c1-9-12-18-21-30-22-19-16-14-13-15-17-20-23-32(52)66-40-35(55)31(24-51)65-50(69-41-37(57)34(54)28(7)62-48(41)64-30)43(40)71-49-44(68-46(60)26(5)11-3)42(39(29(8)63-49)67-45(59)25(4)10-2)70-47-38(58)36(56)33(53)27(6)61-47/h25-31,33-44,47-51,53-58H,9-24H2,1-8H3/t25?,26?,27-,28+,29-,30-,31+,33-,34-,35+,36+,37-,38+,39-,40-,41+,42+,43+,44+,47?,48-,49?,50?/m0/s1
• InChI Key: DWBKNMQALHFQLC-YRILAVAVSA-N
• Isomeric SMILES: CCCCC[C@H]1CCCCCCCCCC(=O)O[C@H]2[C@@H]([C@H](OC([C@@H]2OC3[C@@H]([C@@H]([C@H]([C@@H](O3)C)OC(=O)C(C)CC)OC4[C@@H]([C@@H]([C@H]([C@@H](O4)C)O)O)O)OC(=O)C(C)CC)O[C@@H]5[C@H]([C@H]([C@H](O[C@H]5O1)C)O)O)CO)O
• Canonical SMILES: CCCCCC1CCCCCCCCCC(=O)OC2C(C(OC(C2OC3C(C(C(C(O3)C)OC(=O)C(C)CC)OC4C(C(C(C(O4)C)O)O)O)OC(=O)C(C)CC)OC5C(C(C(OC5O1)C)O)O)CO)O
• Synonyms: (11S)-hydroxyhexadecanoic acid 11-O-alpha-L-rhamnopyranosyl-(1-3)-O-alpha-L-(2-O-(2S-methylbutyryl)-4-O-(2S-methylbutyryl))rhamnopyranosyl-(1-2)-O-beta-D-glucopyranosyl-(1-2)-beta-D-fucopyranoside-(1,3''-lactone); tricolorin A

Description

[(2S,3S,4R,5R)-2-methyl-5-(2-methylbutanoyloxy)-6-[[(3R,4S,5R,6R,8R,10S,22S,23R,24R,26R)-4,5,23-trihydroxy-24-(hydroxymethyl)-6-methyl-20-oxo-10-pentyl-2,7,9,21,25-pentaoxatricyclo[20.3.1.03,8]hexacosan-26-yl]oxy]-4-[(3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl] 2-methylbutanoate is a natural product found in Ipomoea violacea and Ipomoea tricolor with data available.

Scientific Research Applications

Solubility and Physical Properties

The complex molecule you mentioned, given its structural complexity, likely has unique solubility and physical properties. Research by Gong et al. (2012) on similar saccharides has shown that solubility in ethanol-water solutions varies significantly with temperature, providing insights into the behavior of complex molecules in mixed solvents (Gong et al., 2012).

Chemical Reactions and Synthesis

The molecule’s potential for participating in unique chemical reactions is illustrated by Mara et al. (1982), who explored tricyclic products from reactions involving similar compounds (Mara et al., 1982). The findings provide a basis for understanding how such complex molecules can be synthesized and modified.

Density and Viscosity

Research on the density and viscosity of similar sugar alcohol aqueous solutions by Zhu et al. (2010) suggests that the complex molecule might exhibit interesting physicochemical properties in solution, which could be relevant in various applications (Zhu et al., 2010).

Potential in Drug Synthesis and Design

While specific applications in drug synthesis and design are not directly mentioned in the research, the structural complexity and potential reactivity of such molecules suggest they could be relevant in the synthesis of novel pharmacological compounds. For example, Meilert et al. (2004) explored the synthesis of polyketide spiroketals, demonstrating the pharmaceutical potential of structurally complex molecules (Meilert et al., 2004).